(S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene

• IUPAC Name: (1S)-8-diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C22H22NP/c23-20-15-7-9-17-10-8-16-21(22(17)20)24(18-11-3-1-4-12-18)19-13-5-2-6-14-19/h1-6,8,10-14,16,20H,7,9,15,23H2/t20-/m0/s1
• InChI Key: KTWOFTBMHDQUEE-FQEVSTJZSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)N
• Isomeric SMILES: C1C[C@@H](C2=C(C1)C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)N
• Molecular Formula: C22H22NP
• Molecular Weight: 331.4 g/mol

Description

The compound is a phosphine derivative, which are typically used as ligands in the field of inorganic chemistry. Phosphine ligands, such as those containing the diphenylphosphino group, are known to bind to metal centers and stabilize them.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 1,2-Bis(diphenylphosphino)ethane (DPPE) analogues have been synthesized via radical difunctionalization of ethylene.

Scientific Research Applications

Luminescent Bioprobes for Cellular Imaging

(S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene: has been employed in the design of luminescent bioprobes for cellular imaging. Researchers have created a novel lysosome-targetable luminescent bioprobe using a europium coordination compound derived from this compound. The specific complex, Eu(pfphOCH₃IN)₃(DDXPO)₄, exhibits significant quantum yield and excited state lifetime under physiological pH conditions. .

Catalysis and Organic Synthesis

Ethanethioic acid, S-[(diphenylphosphino)methyl] ester: , a derivative of our compound, plays a crucial role in catalysis and organic synthesis. Its unique properties make it an invaluable tool for various chemical transformations. .

Chelating Phosphine Ligands

The compound’s structural motif, 1,2-bis(diphenylphosphino)ethane, has been widely studied as a chelating phosphine ligand. Researchers have focused on modifying the organic substituents on the phosphorus atom to fine-tune properties such as electronic nature, steric requirements, and solubility. .

Fluorescent Probes

In recent years, the development of new fluorescent probes has been a research hotspot. While not directly related to our compound, understanding the principles of fluorescent probes is essential. Researchers explore organic small molecule fluorescent probes for applications in bioimaging, environmental monitoring, and disease diagnostics. .

Safety and Hazards

The safety data sheet for a similar compound, 1,2-Bis(diphenylphosphino)ethane, indicates that it may form combustible dust concentrations in air, cause skin irritation, serious eye irritation, and may cause respiratory irritation.